5'-Allyl-2'-hydroxy-4'-methoxyacetophenone

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 1-(2-hydroxy-4-methoxy-5-prop-2-enylphenyl)ethanone
• InChI: InChI=1S/C12H14O3/c1-4-5-9-6-10(8(2)13)11(14)7-12(9)15-3/h4,6-7,14H,1,5H2,2-3H3
• InChI Key: YVFHKUFUKPPVER-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C(=C1)CC=C)OC)O

Description

5'-Allyl-2'-hydroxy-4'-methoxyacetophenone is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

5.60 g of 2′-allyloxy-4′-methoxyacetophenone was dissolved in 10 ml of N,N-diethylaniline. The reaction solution was heated to reflux under nitrogen atmosphere. Approximately 6 hours later, the reaction solution was stood to cool, and then, water and ethyl acetate were added thereto, so as to separate an organic layer. The obtained organic layer was washed with 5 N hydrochloric acid and a saturated sodium chloride aqueous solution, and then dried over anhydrous magnesium sulfate. After removing the drying agent by filtration, the organic layer was concentrated under a reduced pressure, and the residue was then purified by silica gel column chromatography (hexane/ethyl acetate), so as to obtain 3.37 g of 3′-allyl-2′-hydroxy-4′-methoxyacetophenone and 1.07 g of 5′-allyl-2′-hydroxy-4′-methoxyacetophenone.